Cas no 333442-92-5 (4-fluoro-N-(4-sulfamoylbenzyl)benzenesulfonamide)

4-fluoro-N-(4-sulfamoylbenzyl)benzenesulfonamide structure
333442-92-5 structure
Product Name:4-fluoro-N-(4-sulfamoylbenzyl)benzenesulfonamide
CAS No:333442-92-5
MF:C13H13FN2O4S2
MW:344.381724119186
MDL:MFCD02006804
CID:3073218
PubChem ID:788811
Update Time:2025-04-21

4-fluoro-N-(4-sulfamoylbenzyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-fluoro-N-(4-sulfamoylbenzyl)benzenesulfonamide
    • N-((4-(Aminosulfonyl)phenyl)methyl)-4-fluorobenzenesulfonamide
    • Cambridge id 6100956
    • 333442-92-5
    • AB00102538-01
    • 4-[[(4-fluorophenyl)sulfonylamino]methyl]benzenesulfonamide
    • N-[4-(aminosulfonyl)benzyl]-4-fluorobenzenesulfonamide
    • QHE6EV4DS9
    • Benzenesulfonamide, N-((4-(aminosulfonyl)phenyl)methyl)-4-fluoro-
    • UNII-QHE6EV4DS9
    • AKOS000644386
    • STK396016
    • 4-(((4-Fluorophenyl)sulfonylamino)methyl)benzenesulfonamide
    • Oprea1_631950
    • BDBM50247721
    • CHEMBL511186
    • PD182174
    • EN300-22839878
    • Oprea1_795607
    • Z45537946
    • 4-[(4-fluorobenzenesulfonamido)methyl]benzene-1-sulfonamide
    • MDL: MFCD02006804
    • Inchi: 1S/C13H13FN2O4S2/c14-11-3-7-13(8-4-11)22(19,20)16-9-10-1-5-12(6-2-10)21(15,17)18/h1-8,16H,9H2,(H2,15,17,18)
    • InChI Key: RXAAVLURIXEENO-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)F)(NCC1C=CC(=CC=1)S(N)(=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 344.03007741g/mol
  • Monoisotopic Mass: 344.03007741g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 552
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 123Ų

4-fluoro-N-(4-sulfamoylbenzyl)benzenesulfonamide Pricemore >>

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